Cas no 1549443-30-2 (4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile)

• Product Name: 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile
• CAS No: 1549443-30-2
• MF: C₁₄H₇Cl₂N₃
• MW: 288.131480455399
• MDL: MFCD25565812
• CID: 4784071
• Update Time: 2026-02-27

4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile
• 4-{6,8-dichloroimidazo[1,2-a]pyridin-2-yl}benzonitrile

• MDL： MFCD25565812
• Inchi： 1S/C14H7Cl2N3/c15-11-5-12(16)14-18-13(8-19(14)7-11)10-3-1-9(6-17)2-4-10/h1-5,7-8H
• InChI Key： WTLORQSOEUVIJB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN2C=C(C3C=CC(C#N)=CC=3)N=C21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 372
• XLogP3: 4.4
• Topological Polar Surface Area: 41.1

Additional information on 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile

Introduction to 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile (CAS No. 1549443-30-2)

4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile (CAS No. 1549443-30-2) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile features a benzonitrile moiety attached to a dichlorinated imidazopyridine ring, making it an intriguing candidate for various pharmacological studies.

The synthesis of 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 6,8-dichloroimidazo[1,2-a]pyridine with 4-cyanobenzeneboronic acid in the presence of a palladium catalyst. This method provides a high yield and purity of the final product, making it suitable for both laboratory-scale synthesis and potential large-scale production.

In terms of its biological activity, 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile have also been investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials involving 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile are currently in the early stages. Preclinical studies have shown promising results in animal models of various diseases, including cancer and inflammation. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in human subjects.

The safety profile of 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile is another important aspect that has been thoroughly examined. Toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-(6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)benzonitrile (CAS No. 1549443-30-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further development as a potential therapeutic agent. Continued research and clinical trials will be essential to fully realize its potential benefits for patients suffering from various diseases.